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Compound of Interest

Compound Name: 1,4-Cyclohexanedione-d8

Cat. No.: B117999

Technical Support Center: 1,4-
Cyclohexanedione-d8

This technical support guide provides essential safety and handling information for
researchers, scientists, and drug development professionals working with 1,4-
Cyclohexanedione-d8. The following frequently asked questions (FAQs) and troubleshooting
guides address common concerns and potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,4-Cyclohexanedione-d8?

While specific toxicity data for the deuterated form is not readily available, the safety profile is
expected to be similar to its non-deuterated counterpart, 1,4-Cyclohexanedione. Based on
available safety data sheets (SDS), 1,4-Cyclohexanedione is not classified as a hazardous
substance or mixture according to the Globally Harmonized System (GHS).[1][2] However, it
may cause eye and skin irritation.[3] Ingestion may lead to irritation of the digestive tract, and
inhalation may cause respiratory tract irritation.[3] It is crucial to handle this compound with
care, following standard laboratory safety protocols.

Q2: What personal protective equipment (PPE) is required when handling 1,4-
Cyclohexanedione-d8?
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To ensure personal safety, the following personal protective equipment (PPE) should be worn

when handling 1,4-Cyclohexanedione-d8:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][4]
Hand Protection: Wear suitable protective gloves to prevent skin contact.[3]

Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[3]

Respiratory Protection: While generally not required, if dust is generated, a NIOSH or
European Standard EN 149 approved respirator should be used.[1][3][4]

Q3: How should | properly store 1,4-Cyclohexanedione-d8?

Store 1,4-Cyclohexanedione-d8 in a tightly closed container in a cool, dry, and well-ventilated

area.[3][4][5][6] Keep it away from incompatible materials, such as strong oxidizing agents.[5]

Q4: What should | do in case of accidental exposure to 1,4-Cyclohexanedione-d8?

Follow these first-aid measures in the event of an accidental exposure:

After Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek medical attention.[3][4]

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[3][4]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][5]

After Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their
mouth with water and have them drink 2-4 cupfuls of milk or water. Never give anything by
mouth to an unconscious person. Seek medical attention.[3][4]

Q5: How do I handle a spill of 1,4-Cyclohexanedione-d8?

In the event of a spill, take the following steps:
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» Evacuate personnel from the immediate area.
e Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE), including respiratory protection if
dust is present.

e Avoid generating dust.[4][5]

o Carefully sweep or vacuum up the spilled material and place it into a suitable, closed
container for disposal.[3][4]

o Clean the spill area thoroughly.

Quantitative Data Summary

Property Value Source
Molecular Formula CeDsO2 N/A
Molecular Weight 120.18 g/mol [7]
Melting Point 77-78.5°C [4]
Boiling Point 112 °C at 19.5 mmHg [4]
Flash Point 132 °C (closed cup) [4]
Water Solubility Soluble in methanol and 4]

ethanol

Note: Most toxicological and ecological data for this specific compound are not available.[4]

Experimental Protocol: Safe Handling and Weighing
of Powdered 1,4-Cyclohexanedione-d8

This protocol outlines the steps for safely handling and weighing powdered 1,4-
Cyclohexanedione-d8 to minimize exposure and contamination.

Materials:
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e 1,4-Cyclohexanedione-d8

o Appropriate Personal Protective Equipment (PPE): lab coat, chemical safety goggles, gloves
e Chemical fume hood or ventilated balance enclosure

e Spatula

» Weighing paper or boat

e Analytical balance

e Sealable container for the weighed compound

» Waste container for contaminated materials

Procedure:

e Preparation:

o Ensure the work area, specifically the analytical balance and surrounding bench space, is
clean and free of clutter.

o Don the required PPE (lab coat, safety goggles, and gloves).

o If available, perform the weighing procedure inside a chemical fume hood or a ventilated
balance enclosure to control dust.

e Handling the Stock Container:

o Before opening, gently tap the stock container of 1,4-Cyclohexanedione-d8 to settle the

powder.
o Slowly and carefully open the container to avoid creating airborne dust.
» Weighing:

o Place a clean piece of weighing paper or a weighing boat on the analytical balance and
tare the balance.
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o Using a clean spatula, carefully transfer the desired amount of 1,4-Cyclohexanedione-d8
from the stock container to the weighing paper/boat.

o Avoid sudden movements to minimize dust generation.

o Once the target weight is achieved, securely close the stock container.

e Transfer and Cleanup:
o Carefully transfer the weighed powder to the receiving vessel for your experiment.

o Dispose of the used weighing paper/boat and any contaminated materials (e.g.,
disposable gloves) in the designated chemical waste container.

o Clean the spatula and any affected surfaces of the balance and fume hood according to
standard laboratory procedures.

e Post-Procedure:

o Wash hands thoroughly with soap and water after completing the procedure and removing
PPE.

Visual Guides

Preparation Weighing Cleanup
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Caption: Workflow for Safe Weighing of 1,4-Cyclohexanedione-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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